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Compound of Interest

Compound Name:
1-Palmitoyl-3-Linolenoyl-rac-

glycerol

Cat. No.: B3026223 Get Quote

Application Notes for 1-Palmitoyl-3-Linolenoyl-rac-
glycerol
For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Palmitoyl-3-Linolenoyl-rac-glycerol is a diacylglycerol containing a saturated palmitic acid

at the sn-1 position and a polyunsaturated α-linolenic acid at the sn-3 position.[1]

Diacylglycerols are critical lipids involved in various cellular signaling pathways and serve as

precursors for the synthesis of other lipids. Understanding the proper handling and storage of

this compound is crucial for maintaining its integrity and ensuring the reliability of experimental

results. This document provides detailed protocols and data for the effective use of 1-
Palmitoyl-3-Linolenoyl-rac-glycerol in a laboratory setting.
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Property Value Reference

Chemical Name

9Z,12Z,15Z-octadecatrienoic

acid, 2-hydroxy-3-[(1-

oxohexadecyl)oxy]propyl ester

[1]

Synonyms

16:0/0:0/18:3-DG,

DG(16:0/0:0/18:3), 1-Palmitin-

3-Linolenin, 1-Palmitoyl-3-α-

Linolenoyl-rac-glycerol

[1]

CAS Number 126281-90-1 [1]

Molecular Formula C37H66O5 [1]

Formula Weight 590.9 g/mol [1]

Physical Form Solid [1]

Purity ≥98% [1]

Storage and Stability

Proper storage is essential to prevent degradation, primarily through oxidation of the

polyunsaturated linolenoyl chain.
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Parameter Recommendation Rationale

Temperature
Store at -20°C for long-term

stability.

Minimizes chemical

degradation and oxidation.[1]

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Prevents oxidation of the

unsaturated fatty acid chain.

Light
Protect from light. Store in an

amber vial or wrap with foil.

Light can catalyze photo-

oxidation.

Container
Use glass containers with

Teflon-lined caps.

Avoids contamination from

plasticizers.

Stability
≥ 1 year when stored as

recommended.

Ensures compound integrity

over time.

Solubility Data

Solvent Solubility

DMF 20 mg/mL[1]

DMSO 7 mg/mL[1]

Ethanol 30 mg/mL[1]

PBS (pH 7.2)
250 µg/mL (requires pre-dissolving in an organic

solvent)[1]

Safety Precautions

While specific hazard data for 1-Palmitoyl-3-Linolenoyl-rac-glycerol is not extensively

documented, general laboratory safety practices for handling chemicals should be strictly

followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or aerosols. Avoid contact with skin and eyes.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Spills: In case of a spill, clean up immediately using an appropriate absorbent material.

Experimental Protocols
Protocol 1: Reconstitution of Solid 1-Palmitoyl-3-Linolenoyl-rac-glycerol

This protocol describes the preparation of a stock solution from the solid compound.

Materials:

1-Palmitoyl-3-Linolenoyl-rac-glycerol (solid)

Anhydrous ethanol or DMF

Inert gas (argon or nitrogen)

Glass vial with Teflon-lined cap

Precision balance

Pipettes

Procedure:

Allow the vial containing the solid lipid to equilibrate to room temperature before opening to

prevent condensation of moisture.

Weigh the desired amount of the solid into a clean glass vial.

Under a stream of inert gas, add the appropriate volume of the desired solvent (e.g., ethanol

to a final concentration of 30 mg/mL).

Seal the vial tightly with the Teflon-lined cap.
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Vortex or sonicate the solution gently until the solid is completely dissolved.

For long-term storage, flush the headspace of the vial with inert gas before sealing.

Store the stock solution at -20°C.

Protocol 2: Preparation of Aqueous Solutions

Due to its low solubility in aqueous buffers, a two-step process is required to prepare a solution

in a buffer like PBS.

Materials:

1-Palmitoyl-3-Linolenoyl-rac-glycerol stock solution in ethanol or DMF

Phosphate-Buffered Saline (PBS), pH 7.2

Pipettes

Vortex mixer

Procedure:

Prepare a stock solution in a water-miscible organic solvent such as ethanol or DMF as

described in Protocol 1.

While vortexing the PBS, slowly add the required volume of the organic stock solution to the

buffer. Do not add the buffer to the organic solvent.

The final concentration of the organic solvent should be kept to a minimum to avoid affecting

the biological system.

Use the freshly prepared aqueous solution immediately for experiments, as the lipid may not

remain in solution for extended periods.

Visualizations
Diagram 1: Handling and Storage Workflow
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Caption: Workflow for the proper handling and storage of 1-Palmitoyl-3-Linolenoyl-rac-
glycerol.

Diagram 2: Chemical Structure of 1-Palmitoyl-3-Linolenoyl-rac-glycerol

Caption: 2D structure of 1-Palmitoyl-3-Linolenoyl-rac-glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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